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Compound of Interest

Compound Name: 2,4-Dichloropyridine

Cat. No.: B017371 Get Quote

Essential Safety and Handling Guide for 2,4-
Dichloropyridine
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2,4-Dichloropyridine (CAS No. 26452-80-2) in a laboratory

setting. The following information is intended for researchers, scientists, and professionals in

drug development to ensure safe handling and minimize exposure risks.

Chemical Identifier:

Name: 2,4-Dichloropyridine

CAS Number: 26452-80-2[1]

Molecular Formula: C₅H₃Cl₂N[2]

Molecular Weight: 147.99 g/mol [2]

Hazard Identification and Classification
2,4-Dichloropyridine is classified as a hazardous chemical and requires careful handling.[1] It

is a combustible liquid that can cause skin and serious eye irritation, may cause respiratory

irritation, and is harmful if swallowed or inhaled.[1][3]
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Hazard Classification Category

Acute Oral Toxicity Category 4[1]

Acute Inhalation Toxicity Category 4[1]

Skin Corrosion/Irritation Category 2[1]

Serious Eye Damage/Irritation Category 2[1]

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory system)[1]

Flammable Liquids Category 4[1]

Signal Word: Warning[1][3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 2,4-
Dichloropyridine to prevent personal exposure.
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Protection Type Recommended Equipment Specification

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.[4]

Conforming to OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[4]

[5]

Skin Protection
Appropriate protective gloves

(e.g., Nitrile rubber).

Wear appropriate protective

gloves to prevent skin

exposure.[4]

Body Protection
Lab coat or appropriate

protective clothing.

Wear appropriate protective

clothing to prevent skin

exposure.[4]

Respiratory Protection

Use only outdoors or in a well-

ventilated area.[1][5] If

ventilation is inadequate, use a

NIOSH/MSHA approved

respirator.

A dust mask type N95 (US) or

type ABEK (EN14387)

respirator filter may be

appropriate.[2]

Handling and Storage Procedures
Proper handling and storage are crucial to maintaining the chemical's stability and preventing

accidents.
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Procedure Guideline

Handling

Wash hands and any exposed skin thoroughly

after handling.[1][5] Do not eat, drink, or smoke

when using this product.[1][3] Avoid breathing

dust, fume, gas, mist, vapors, or spray.[1][5] Use

only in a well-ventilated area.[1][5]

Storage

Keep containers tightly closed in a dry, cool, and

well-ventilated place.[1][5] Keep away from

heat, sparks, and flame.[1] Incompatible with

acids, strong oxidizing agents, acid anhydrides,

and acid chlorides.[1]

First Aid Measures
Immediate response is critical in case of accidental exposure.
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Exposure Route First Aid Procedure

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing.[6] If

breathing is difficult, give oxygen.[1] Seek

medical attention.[1]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes.[1] If skin irritation occurs, get

medical advice/attention.[5] Take off

contaminated clothing and wash it before reuse.

[3][5]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[1]

Remove contact lenses, if present and easy to

do. Continue rinsing.[3][5] Get medical attention.

[1]

Ingestion

Clean mouth with water and drink plenty of

water afterward.[1] Do NOT induce vomiting.[7]

Call a POISON CENTER or doctor/physician if

you feel unwell.[3][6]

Spill and Disposal Plan
A clear and immediate plan for spills and waste disposal is essential for laboratory safety.

Accidental Release Measures:

Minor Spills:

Ensure adequate ventilation.

Remove all sources of ignition.

Absorb with an inert material (e.g., sand, silica gel, acid binder, universal binder, sawdust).

Sweep up and shovel into suitable containers for disposal.[5]
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Major Spills:

Evacuate personnel from the area.

Wear appropriate PPE, including respiratory protection.

Contain the spill to prevent it from entering drains or waterways.

Follow the same clean-up procedure as for minor spills.

Waste Disposal:

Disposal of this chemical must be in accordance with federal, state, and local environmental

control regulations.

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[4]

Dispose of contents/container to an approved waste disposal plant.[3] Do not allow this

chemical to enter the environment.[5]

Emergency Workflow for 2,4-Dichloropyridine Spill
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Workflow for 2,4-Dichloropyridine Spill
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Assess Spill Size
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Caption: Emergency response workflow for a 2,4-Dichloropyridine spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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